Cas no 919536-02-0 (6-Quinoxalinecarboxylic acid, butyl ester)

• Product Name: 6-Quinoxalinecarboxylic acid, butyl ester
• CAS No: 919536-02-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 761743
• PubChem ID: 52562236
• Update Time: 2025-04-19

6-Quinoxalinecarboxylic acid, butyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinecarboxylic acid, butyl ester
• butyl quinoxaline-6-carboxylate
• DTXSID10680493
• 919536-02-0

• Inchi： 1S/C13H14N2O2/c1-2-3-8-17-13(16)10-4-5-11-12(9-10)15-7-6-14-11/h4-7,9H,2-3,8H2,1H3
• InChI Key： NSWANOLDUZHSFH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2C(C=1)=NC=CN=2)=O)CCCC

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.1Ų